4-(thiophen-2-yl)benzene-1,2-diamine
Overview
Description
4-(thiophen-2-yl)benzene-1,2-diamine is a chemical compound with the CAS Number: 471239-63-1 . It has a molecular weight of 191.28 and its IUPAC name is 4-(1H-1lambda3-thiophen-2-yl)benzene-1,2-diamine .
Synthesis Analysis
The synthesis of 4-(thiophen-2-yl)benzene-1,2-diamine involves several steps. One method involves the use of 4-thienyl-2-nitroaniline and 10% Pd/C in anhydrous ethanol at room temperature . The reaction flask is evacuated and subsequently filled with H2. The resulting mixture is allowed to stir under a hydrogen atmosphere for 3 hours .Molecular Structure Analysis
The InChI code for 4-(thiophen-2-yl)benzene-1,2-diamine is 1S/C10H11N2S/c11-8-4-3-7 (6-9 (8)12)10-2-1-5-13-10/h1-6,13H,11-12H2 . This indicates that the molecule consists of a benzene ring with two amine groups at positions 1 and 2, and a thiophene ring attached at position 4.Physical And Chemical Properties Analysis
4-(thiophen-2-yl)benzene-1,2-diamine is a solid at room temperature . The compound should be stored at a temperature between 28°C .Scientific Research Applications
- Therapeutic Properties : 4-(thiophen-2-yl)benzene-1,2-diamine and its derivatives exhibit a wide range of therapeutic properties. These include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulation, anti-mitotic, anti-microbial, and anti-cancer effects .
- Light-Emitting Diodes (LEDs) : Thiophene derivatives play a role in fabricating LEDs due to their electronic properties .
- Gas Storage and Semiconductors : These compounds are promising for gas storage, semiconductors, and light-harvesting antennas .
- Selective Detection : Schiff base bis(thiophen-2-yl-methylene)benzene-1,4-diamine shows enhanced fluorescence response for detecting Fe^3+ ions .
- Conjugated Polymers (CPs) : CPs containing thiophene derivatives find applications in ECDs, automotive rear-view mirrors, displays, and architectural energy-saving windows .
- Potential Drug Candidates : Thiophene-based analogs are of interest for their biological effects. Researchers explore their potential as advanced compounds .
Medicinal Chemistry
Material Science
Sensors and Chemo-sensors
Electrochromic Devices (ECDs)
Biologically Active Compounds
Mechanism of Action
Target of Action
Thiophene-based analogs have been of interest to scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It has been used in the construction of a covalent organic framework (cof)-based host-guest system . This system was formed by inserting an electron-withdrawing guest into the open space of the COF host, which has an electron-donating property .
Biochemical Pathways
Thiophene-based molecules have been known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Pharmacokinetics
It is known that the compound is a powder at room temperature , which could potentially influence its bioavailability.
Result of Action
It has been used in the construction of a cof-based host-guest system, which triggered the electrochemiluminescence (ecl) emission of the non-emitting cof host .
Action Environment
It is known that the compound is stable at room temperature , which could potentially influence its action and efficacy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(thiophen-2-yl)benzene-1,2-diamine involves the reaction of 2-aminobenzonitrile with thiophene-2-carboxaldehyde in the presence of a reducing agent to form the intermediate 4-(thiophen-2-yl)benzene-1,2-diamine.", "Starting Materials": [ "2-aminobenzonitrile", "thiophene-2-carboxaldehyde", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzonitrile and thiophene-2-carboxaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 4: Filter the reaction mixture to remove any solid impurities.", "Step 5: Purify the crude product by recrystallization or column chromatography to obtain 4-(thiophen-2-yl)benzene-1,2-diamine as a white solid." ] } | |
CAS RN |
471239-63-1 |
Molecular Formula |
C10H10N2S |
Molecular Weight |
190.3 |
Purity |
95 |
Origin of Product |
United States |
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